Cas no 2034610-11-0 (5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione)

• Product Name: 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione
• CAS No: 2034610-11-0
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 5337533
• Update Time: 2025-07-08

5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(naphthalen-1-yl)ethanone
• 1-(2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-naphthalen-1-ylethanone
• 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

• Inchi： 1S/C17H17NO3S/c19-17(18-10-15-9-14(18)11-22(15,20)21)8-13-6-3-5-12-4-1-2-7-16(12)13/h1-7,14-15H,8-11H2
• InChI Key： QZEFXSKIGCZELO-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2C(CC1=CC=CC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 553
• XLogP3: 2
• Topological Polar Surface Area: 62.8

Additional information on 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

Research Brief on 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione (CAS: 2034610-11-0)

The compound 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione (CAS: 2034610-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Its bicyclic structure, incorporating a naphthalene moiety, suggests potential interactions with hydrophobic binding pockets in target proteins. Preliminary in vitro assays have demonstrated promising activity against a range of enzymatic targets, particularly those involved in inflammatory and neurodegenerative diseases.

The synthesis of 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring reproducibility for further studies.

In vivo studies have begun to explore the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Early results indicate favorable bioavailability and metabolic stability, though further optimization may be required to enhance its therapeutic index. Toxicity profiles are currently under investigation, with initial data suggesting a manageable safety margin.

One of the most exciting developments is the compound's potential application in targeting protein-protein interactions (PPIs) that are traditionally considered "undruggable." Its unique scaffold allows for selective binding to challenging targets, opening new avenues for drug discovery in oncology and rare diseases. Collaborative efforts between academic and industrial researchers are underway to explore these possibilities further.

Future research directions include structural modifications to improve potency and selectivity, as well as detailed mechanistic studies to elucidate the compound's mode of action at the molecular level. Additionally, formulation studies are being conducted to develop suitable delivery systems for preclinical testing.

In conclusion, 5-2-(naphthalen-1-yl)acetyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione represents a promising candidate for further development in medicinal chemistry. Its unique structural attributes and preliminary biological data warrant continued investigation, with the potential to address unmet medical needs in various therapeutic areas.